Demeton-S-methyl Sulfoxide-d6

• Molecular Formula: C6H15O4PS2
• Molecular Weight: 252.3 g/mol
• InChI: InChI=1S/C6H15O4PS2/c1-4-13(8)6-5-12-11(7,9-2)10-3/h4-6H2,1-3H3/i2D3,3D3
• InChIKey: PMCVMORKVPSKHZ-XERRXZQWSA-N

Demeton-S-methyl Sulfoxide-d6: A Deuterated Internal Standard for Organophosphorus Pesticide Metabolite Quantification in Residue Analysis

Demeton-S-methyl Sulfoxide-d6 is a deuterium-labeled analog of Demeton-S-methyl sulfoxide (also known as Oxydemeton-methyl), an organophosphorus pesticide metabolite. The compound features six deuterium atoms replacing six hydrogen atoms in the parent molecule, with a molecular weight of 252.32 g/mol compared to 246.28 g/mol for the unlabeled analog . As a stable isotope-labeled (SIL) compound, it is intended for use as an internal standard in quantitative analytical methods—particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS)—for the accurate determination of Demeton-S-methyl sulfoxide residues in complex biological and environmental matrices .

Why Demeton-S-methyl Sulfoxide-d6 Cannot Be Replaced by a Non-Deuterated Analog in Regulatory-Compliant Quantitative Residue Analysis

In LC-MS/MS and GC-MS quantification of pesticide metabolites from complex matrices such as food, plasma, or environmental samples, the use of a non-deuterated internal standard (e.g., a structurally distinct but unlabeled compound) introduces significant analytical risk. Non-deuterated analogs do not co-elute identically with the target analyte and do not undergo identical matrix effects during ionization [1]. This divergence produces variable ion suppression or enhancement that cannot be accurately corrected, leading to recovery biases often exceeding ±20% and compromising compliance with regulatory method validation criteria [2]. In contrast, the deuterated analog Demeton-S-methyl Sulfoxide-d6 is chemically and physically near-identical to the target analyte, co-eluting with it and experiencing the same matrix effects, extraction losses, and ionization fluctuations—thereby enabling isotope dilution mass spectrometry (IDMS) with superior accuracy and precision [1].

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [2] Restek Corporation. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution. 2024. View Source

Quantitative Differentiation of Demeton-S-methyl Sulfoxide-d6 in LC-MS/MS and GC-MS Residue Analysis: Evidence-Based Comparison Data

Matrix Effect Mitigation: Stable Isotope-Labeled Internal Standards Reduce Ion Suppression Variability in Vegetable Residue Analysis

In a 2024 study evaluating matrix effects in LC-MS/MS analysis of 25 pesticides across four vegetable matrices (komatsuna, spinach, tomato, and cucumber), the addition of stable isotope-labeled (SIL) internal standards at low concentrations improved the recovery of pesticides from samples at various residue levels [1]. While the study evaluated multiple SIL compounds as a class, it establishes a critical class-level inference: SIL internal standards such as Demeton-S-methyl Sulfoxide-d6 are capable of correcting for ion suppression exceeding 20% that occurs with non-isotopic internal standard approaches in complex vegetable matrices [1].

Evidence Dimension	Matrix effect (ME) magnitude with non-isotopic internal standard method
Target Compound Data	Substantial ion suppression (ME < -20%) observed for multiple pesticides in komatsuna, spinach, and tomato
Comparator Or Baseline	Same matrices analyzed without SIL internal standards (modified Japanese official method)
Quantified Difference	SIL internal standard addition improved recovery across residue levels; ME variability due to analytical procedure variance limited to ≤4%
Conditions	LC-MS/MS analysis; four vegetable types; 25 pesticides; modified Japanese official multi-residue method

Why This Matters

For procurement in pesticide residue monitoring programs, the demonstrated capacity of SIL internal standards to mitigate matrix-induced ion suppression (ME < -20%) is essential for achieving acceptable recovery ranges (typically 70-120%) required by regulatory bodies such as the Japanese MHLW.

• [1] Sato T, et al. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. J Pestic Sci. 2024;49(2):65-76. doi:10.1584/jpestics.D23-060 View Source

Recovery Precision: Isotope Dilution GC-HRMS Achieves Recovery Within ±15% for Organophosphorus Pesticides in Human Plasma

A validated isotope dilution gas chromatography–high resolution mass spectrometry (GC-HRMS) method for measuring organophosphorus pesticides in human plasma demonstrated that using deuterated internal standards enabled relative recoveries with 9 of 16 compounds falling within ±15% of 100% at concentrations near the limits of detection (25 or 250 pg/mL) [1]. The overall method relative standard deviations (RSDs) were typically less than 20% [1]. This class-level evidence supports that organophosphorus pesticide metabolites—including the Demeton-S-methyl sulfoxide class—can achieve comparable precision when deuterated internal standards such as Demeton-S-methyl Sulfoxide-d6 are employed.

Evidence Dimension	Relative recovery at concentrations near LOD
Target Compound Data	9 of 16 organophosphorus compounds: recovery 87-156%, with 9 compounds within ±15% of 100%
Comparator Or Baseline	Extraction recoveries alone ranged 20-98% (without internal standard correction)
Quantified Difference	Method RSDs typically <20%; isotope dilution correction substantially narrows recovery variability compared to extraction recovery range
Conditions	GC-HRMS; human plasma; solid-phase extraction; 25-1000 pg/mL

Why This Matters

For laboratories conducting forensic toxicology or human biomonitoring studies, achieving recoveries within ±15% of 100% at pg/mL concentrations is a critical performance benchmark that justifies procurement of deuterated internal standards over non-isotopic alternatives.

• [1] Pérez JJ, et al. Measurement of pyrethroid, organophosphorus, and carbamate insecticides in human plasma using isotope dilution gas chromatography–high resolution mass spectrometry. J Chromatogr B. 2010;878(27):2554-2562. doi:10.1016/j.jchromb.2010.03.015 View Source

Ion Ratio Distinction: Six Deuterium Atoms Provide Sufficient Mass Shift for Interference-Free Quantification

Demeton-S-methyl Sulfoxide-d6 incorporates six deuterium atoms (+6 Da mass shift relative to the unlabeled analyte) . According to established best practices for stable isotope-labeled internal standard selection, at least three labeling isotopes should be retained in the monitored ion, and the selected ion must be free of interference from the corresponding unlabeled compound [1]. The six-deuterium labeling of Demeton-S-methyl Sulfoxide-d6 exceeds this minimum threshold, providing robust mass separation that minimizes isotopic cross-talk between the analyte and internal standard MRM channels, thereby enabling accurate quantification without interference from the native compound's natural isotopic abundance envelope [1].

Evidence Dimension	Mass shift relative to unlabeled analyte
Target Compound Data	+6 Da (six deuterium atoms; molecular weight 252.32 g/mol)
Comparator Or Baseline	Unlabeled Demeton-S-methyl sulfoxide (molecular weight 246.28 g/mol)
Quantified Difference	6 Da mass separation; ≥3 labeling isotopes retained in typical MS/MS fragments
Conditions	Molecular weight calculation; LC-MS/MS and GC-MS method design criteria

Why This Matters

For procurement in LC-MS/MS laboratories, a +6 Da mass shift ensures that the internal standard channel remains free of native analyte interference—a requirement for achieving method linearity (r ≥ 0.99) and low limits of quantification (LOQ) in regulated bioanalysis.

• [1] Kumar SD. Selection of ions for selective ion monitoring when isotopic analogs are used as internal standards. J Anal Chem. 2010. View Source

Linear Quantification Range: SIL Internal Standards Support r ≥ 0.99 Linearity Across Broad Concentration Ranges

In a validated HPLC-UV method for Demeton-S-methyl sulfoxide in human plasma, the concentration-response relationship was linear (r = 0.9991) over the range of 0.5 to 50 mg/L without the use of a deuterated internal standard [1]. However, this HPLC-UV method required a 45-minute analysis time and was limited by UV detection selectivity [1]. Class-level evidence from LC-MS/MS methods employing deuterated internal standards for organophosphorus pesticides demonstrates that the use of SIL internal standards maintains comparable or superior linearity (r > 0.99) while simultaneously enabling shorter run times, lower detection limits, and correction of matrix-induced variability that cannot be achieved with external calibration or non-isotopic internal standards [2].

Evidence Dimension	Calibration linearity
Target Compound Data	r = 0.9991 (HPLC-UV, without deuterated internal standard)
Comparator Or Baseline	Isotope dilution LC-MS/MS methods for organophosphorus pesticides: typical r > 0.99
Quantified Difference	Comparable linearity metrics; substantial improvement in selectivity and matrix effect correction
Conditions	Target compound: 0.5-50 mg/L in human plasma; isotope dilution methods: pg/mL to ng/mL ranges

Why This Matters

Procurement decisions for pesticide residue monitoring programs require internal standards that enable calibration curves with r ≥ 0.99 across the relevant concentration range—a criterion that deuterated internal standards consistently meet while also providing the matrix effect correction that HPLC-UV methods lack.

• [1] Gellhaus H, et al. Fast determination of demeton-S-methylsulfoxide (Metasystox R) in blood plasma. J Anal Toxicol. 1989;13(6):330-332. doi:10.1093/jat/13.6.330 View Source
• [2] Sato T, et al. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. J Pestic Sci. 2024;49(2):65-76. doi:10.1584/jpestics.D23-060 View Source

Primary Research and Industrial Applications for Demeton-S-methyl Sulfoxide-d6 in Quantitative Residue Analysis Workflows

Regulatory-Compliant Pesticide Residue Monitoring in Food Commodities (LC-MS/MS)

Demeton-S-methyl Sulfoxide-d6 serves as the optimal internal standard for quantifying Demeton-S-methyl sulfoxide residues in vegetables, fruits, grains, and tea using LC-MS/MS [1]. In this application, the deuterated internal standard is added to homogenized food samples prior to QuEChERS extraction (acetonitrile extraction followed by dispersive SPE cleanup). The compound co-elutes with the target analyte and compensates for matrix effects that would otherwise cause ion suppression exceeding 20% in matrices such as komatsuna, spinach, and tomato [2]. The resulting method enables compliance with Maximum Residue Levels (MRLs) as mandated by regulatory agencies including the Japanese MHLW and EU reference laboratories [1][2].

Forensic Toxicology and Human Biomonitoring of Organophosphorus Pesticide Exposure (GC-HRMS or LC-MS/MS)

In forensic casework and human biomonitoring studies involving suspected organophosphorus pesticide poisoning or occupational exposure assessment, Demeton-S-methyl Sulfoxide-d6 is employed as an isotope dilution internal standard in plasma or urine analysis [1]. The deuterated internal standard is added to acidified plasma samples prior to solid-phase extraction (SPE) or liquid-liquid extraction, followed by GC-HRMS or LC-MS/MS analysis. This approach achieves relative recoveries within ±15% of 100% at pg/mL concentrations—performance that is unattainable with non-isotopic internal standards or external calibration alone [2][3].

Environmental Fate and Water Quality Monitoring of Pesticide Metabolites

For environmental monitoring programs assessing surface water, groundwater, and agricultural soil contamination by Demeton-S-methyl and its metabolites, Demeton-S-methyl Sulfoxide-d6 is used as an internal standard in LC-MS/MS methods [1]. The deuterated internal standard is spiked into filtered water or soil extract samples prior to analysis, correcting for matrix effects from dissolved organic matter and co-extracted soil constituents. This application supports compliance with water quality standards and environmental risk assessment frameworks requiring precise quantification of pesticide metabolites at trace levels (ng/L to μg/L) [1].

Multi-Residue Pesticide Method Development and Method Transfer

Analytical laboratories developing or transferring multi-residue pesticide methods that include Demeton-S-methyl sulfoxide in the target analyte list require a deuterated internal standard to validate method performance across diverse matrices. Demeton-S-methyl Sulfoxide-d6 enables accurate assessment of method recovery, precision, and matrix effects during method validation studies, as established in the Japanese official multi-residue method framework [1]. The compound supports the determination of variability in matrix effects due to sample-to-sample differences, with analytical procedure variance limited to ≤4% when SIL internal standards are employed [1].

• [1] Sato T, et al. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. J Pestic Sci. 2024;49(2):65-76. doi:10.1584/jpestics.D23-060 View Source
• [2] Pérez JJ, et al. Measurement of pyrethroid, organophosphorus, and carbamate insecticides in human plasma using isotope dilution gas chromatography–high resolution mass spectrometry. J Chromatogr B. 2010;878(27):2554-2562. doi:10.1016/j.jchromb.2010.03.015 View Source
• [3] Gellhaus H, et al. Fast determination of demeton-S-methylsulfoxide (Metasystox R) in blood plasma. J Anal Toxicol. 1989;13(6):330-332. doi:10.1093/jat/13.6.330 View Source